Phenylmethyl ester

• CAS No.: 831217-40-4
• Product Name: Phenylmethyl ester
• Molecular Formula: C54H66N4O10
• Molecular Weight: 931.1 g/mol
• IUPAC Name: benzyl 3-[6-[[2-(butylamino)-1-[3-methoxycarbonyl-4-(2-methoxy-2-oxoethoxy)phenyl]-2-oxoethyl]-hexylamino]-6-oxohexyl]-4-methyl-2-oxo-6-(4-phenylphenyl)-1,6-dihydropyrimidine-5-carboxylate
• Standard InChI: InChI=1S/C54H66N4O10/c1-6-8-10-19-34-58(50(51(61)55-32-9-7-2)43-30-31-45(67-37-47(60)65-4)44(35-43)52(62)66-5)46(59)25-18-13-20-33-57-38(3)48(53(63)68-36-39-21-14-11-15-22-39)49(56-54(57)64)42-28-26-41(27-29-42)40-23-16-12-17-24-40/h11-12,14-17,21-24,26-31,35,49-50H,6-10,13,18-20,25,32-34,36-37H2,1-5H3,(H,55,61)(H,56,64)
• Standard InChIKey: LDECUSDQMXVUMP-UHFFFAOYSA-N
• SMILES: CCCCCCN(C(C1=CC(=C(C=C1)OCC(=O)OC)C(=O)OC)C(=O)NCCCC)C(=O)CCCCCN2C(=C(C(NC2=O)C3=CC=C(C=C3)C4=CC=CC=C4)C(=O)OCC5=CC=CC=C5)C
• Canonical SMILES: CCCCCCN(C(C1=CC(=C(C=C1)OCC(=O)OC)C(=O)OC)C(=O)NCCCC)C(=O)CCCCCN2C(=C(C(NC2=O)C3=CC=C(C=C3)C4=CC=CC=C4)C(=O)OCC5=CC=CC=C5)C
• Appearance: Solid powder
• Description: MAL3-101 is a heat shock protein 70 molecular chaperone inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MAL3-101; MAL3 101; MAL3101
• Reference: 1: Xing B, Wang L, Li Q, Cao Y, Dong X, Liang J, Wu X. Hsp70 plays an important role in high-fat diet induced gestational hyperglycemia in mice. J Physiol Biochem. 2015 Dec;71(4):649-58. doi: 10.1007/s13105-015-0430-z. Epub 2015 Aug 29. PubMed PMID: 26318018.; 2: Adam C, Baeurle A, Brodsky JL, Wipf P, Schrama D, Becker JC, Houben R. The HSP70 modulator MAL3-101 inhibits Merkel cell carcinoma. PLoS One. 2014 Apr 2;9(4):e92041. doi: 10.1371/journal.pone.0092041. eCollection 2014. PubMed PMID: 24694787; PubMed Central PMCID: PMC3973671.; 3: Kilpatrick K, Novoa JA, Hancock T, Guerriero CJ, Wipf P, Brodsky JL, Segatori L. Chemical induction of Hsp70 reduces α-synuclein aggregation in neuroglioma cells. ACS Chem Biol. 2013 Jul 19;8(7):1460-8. doi: 10.1021/cb400017h. Epub 2013 May 1. PubMed PMID: 23594135; PubMed Central PMCID: PMC4532326.; 4: Fang S, Crews AL, Chen W, Park J, Yin Q, Ren XR, Adler KB. MARCKS and HSP70 interactions regulate mucin secretion by human airway epithelial cells in vitro. Am J Physiol Lung Cell Mol Physiol. 2013 Apr 15;304(8):L511-8. doi: 10.1152/ajplung.00337.2012. Epub 2013 Feb 1. PubMed PMID: 23377348; PubMed Central PMCID: PMC3625989.; 5: Braunstein MJ, Scott SS, Scott CM, Behrman S, Walter P, Wipf P, Coplan JD, Chrico W, Joseph D, Brodsky JL, Batuman O. Antimyeloma Effects of the Heat Shock Protein 70 Molecular Chaperone Inhibitor MAL3-101. J Oncol. 2011;2011:232037. doi: 10.1155/2011/232037. Epub 2011 Sep 29. PubMed PMID: 21977030; PubMed Central PMCID: PMC3184436.; 6: Huryn DM, Brodsky JL, Brummond KM, Chambers PG, Eyer B, Ireland AW, Kawasumi M, Laporte MG, Lloyd K, Manteau B, Nghiem P, Quade B, Seguin SP, Wipf P. Chemical methodology as a source of small-molecule checkpoint inhibitors and heat shock protein 70 (Hsp70) modulators. Proc Natl Acad Sci U S A. 2011 Apr 26;108(17):6757-62. doi: 10.1073/pnas.1015251108. Epub 2011 Apr 18. PubMed PMID: 21502524; PubMed Central PMCID: PMC3084104.; 7: Patham B, Duffy J, Lane A, Davis RC, Wipf P, Fewell SW, Brodsky JL, Mensa-Wilmot K. Post-translational import of protein into the endoplasmic reticulum of a trypanosome: an in vitro system for discovery of anti-trypanosomal chemical entities. Biochem J. 2009 Apr 15;419(2):507-17. doi: 10.1042/BJ20081787. PubMed PMID: 19196237; PubMed Central PMCID: PMC2769561.
• PubChem Compound: 5461698
• Last Modified: Nov 11 2021